Cas no 93857-98-8 (2-Propenoic acid,2-methyl-, hentriacontyl ester)

2-Propenoic acid,2-methyl-, hentriacontyl ester structure
93857-98-8 structure
Product Name:2-Propenoic acid,2-methyl-, hentriacontyl ester
CAS No:93857-98-8
MF:C35H68O2
MW:520.91323184967
CID:813131
PubChem ID:3022692
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, hentriacontyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, hentriacontyl ester
    • hentriacontyl 2-methylprop-2-enoate
    • hentriacontyl methacrylate
    • NS00039699
    • EINECS 299-233-0
    • DTXSID30239801
    • 93857-98-8
    • Inchi: 1S/C35H68O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-37-35(36)34(2)3/h2,4-33H2,1,3H3
    • InChI Key: PPSTTZGMGSDVKO-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 520.521931
  • Monoisotopic Mass: 520.521931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 32
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.861
  • Boiling Point: 577.5°Cat760mmHg
  • Flash Point: 276.2°C
  • Refractive Index: 1.459
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